Cas no 2416219-01-5 (methyl (2R)-2-cyclobutyl-2-hydroxyacetate)

• Product Name: methyl (2R)-2-cyclobutyl-2-hydroxyacetate
• CAS No: 2416219-01-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD32668527
• CID: 5674502
• PubChem ID: 146155775
• Update Time: 2025-05-23

methyl (2R)-2-cyclobutyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2R)-2-cyclobutyl-2-hydroxyacetate
• 2416219-01-5
• EN300-26667580
• Cyclobutaneacetic acid, α-hydroxy-, methyl ester, (αR)-
• methyl (2R)-2-cyclobutyl-2-hydroxyacetate

• MDL： MFCD32668527
• Inchi： 1S/C7H12O3/c1-10-7(9)6(8)5-3-2-4-5/h5-6,8H,2-4H2,1H3/t6-/m1/s1
• InChI Key： SLHBAAQBWSDPLW-ZCFIWIBFSA-N
• SMILES： C1([C@@H](O)C(OC)=O)CCC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 212.1±13.0 °C(Predicted)
• pka: 13.10±0.20(Predicted)

Additional information on methyl (2R)-2-cyclobutyl-2-hydroxyacetate

Recent Advances in the Synthesis and Applications of Methyl (2R)-2-Cyclobutyl-2-Hydroxyacetate (CAS: 2416219-01-5)

Methyl (2R)-2-cyclobutyl-2-hydroxyacetate (CAS: 2416219-01-5) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of antiviral and anti-inflammatory agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The synthesis of methyl (2R)-2-cyclobutyl-2-hydroxyacetate has been optimized in recent years through innovative catalytic approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis route using asymmetric hydrogenation of α-keto esters with chiral ruthenium catalysts. This method achieved a high yield (92%) and excellent enantiomeric excess (98%), making it a scalable and cost-effective option for industrial applications. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory and production settings.

In pharmaceutical research, methyl (2R)-2-cyclobutyl-2-hydroxyacetate has shown promise as a building block for protease inhibitors. A recent patent application (WO2023056123) disclosed its incorporation into novel hepatitis C virus (HCV) NS3/4A protease inhibitors, where the cyclobutyl moiety was found to enhance binding affinity while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that the stereochemistry at the 2-position plays a critical role in target engagement, with the (R)-configuration showing superior activity compared to its (S)-counterpart.

Beyond antiviral applications, research has expanded into other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the use of methyl (2R)-2-cyclobutyl-2-hydroxyacetate in the development of small molecule modulators of the NLRP3 inflammasome, a target for inflammatory diseases. The compound's unique structural features, including the strained cyclobutane ring and hydrogen-bonding capability of the hydroxyacetate group, were instrumental in achieving selective inhibition without affecting other inflammasome pathways.

Analytical characterization of methyl (2R)-2-cyclobutyl-2-hydroxyacetate has also seen advancements. Recent work published in Analytical Chemistry described a robust HPLC-MS method for quantifying trace impurities in batches of the compound, addressing quality control challenges in pharmaceutical manufacturing. The method demonstrated excellent sensitivity (LOQ of 0.05%) and was validated according to ICH guidelines, providing a reliable tool for ensuring the compound's purity in drug development processes.

Looking forward, the versatility of methyl (2R)-2-cyclobutyl-2-hydroxyacetate continues to inspire new research directions. Current investigations are exploring its potential in peptide mimetics and as a chiral auxiliary in asymmetric synthesis. With its growing importance in medicinal chemistry, further studies on its metabolism, toxicity profile, and formulation optimization are anticipated to facilitate its transition from a research chemical to a clinically relevant pharmaceutical intermediate.